2-Chloro-4-fluoroiodobenzene

• IUPAC Name: 2-chloro-4-fluoro-1-iodobenzene
• InChI: InChI=1S/C6H3ClFI/c7-5-3-4(8)1-2-6(5)9/h1-3H
• InChI Key: POTCKVPDYXEGSV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)Cl)I
• Molecular Formula: C6H3ClFI
• DSSTOX Substance ID: DTXSID20371441
• Molecular Weight: 256.44 g/mol
• CAS No.: 101335-11-9

Description

2-Chloro-4-fluoroiodobenzene, also known as 2-chloro-1-fluoro-4-iodobenzene [IUPAC name], is a polyhalobenzene. It is a derivative of 2,4-dihalofluorobenzene.

Synthesis Analysis

The synthesis of this compound involves various transition metal-mediated C-C and C-N cross-coupling reactions. It can also be prepared from aniline.

Molecular Structure Analysis

The molecular formula of this compound is C6H3ClFI. The molecular weight is 256.44 g/mol. The InChI representation of the molecule is InChI=1S/C6H3ClFI/c7-5-3-4 (8)1-2-6 (5)9/h1-3H.

Chemical Reactions Analysis

This compound participates in the synthesis of 3-carboxythiophene analogs. It also undergoes cross-coupling reaction with potassium pentafluorophenyltrifluoroborate in the presence of different palladium catalysts and silver oxide in toluene.

Physical and Chemical Properties Analysis

This compound has a density of 2.0±0.1 g/cm3, a boiling point of 219.3±20.0 °C at 760 mmHg, and a vapour pressure of 0.2±0.4 mmHg at 25°C. It has an enthalpy of vaporization of 43.7±3.0 kJ/mol and a flash point of 86.5±21.8 °C. The index of refraction is 1.606.

Scientific Research Applications

1. Vibrational Spectral Analysis

2-Chloro-4-fluoroiodobenzene and its analogs have been subject to vibrational spectral analysis. For instance, a study by Ilango et al. (2008) utilized Fourier Transform Infrared (FTIR) and Raman spectroscopy to investigate the normal coordinate calculations of 2-chloro-1,3-dibromo-5-fluorobenzene, an analog of this compound (Ilango et al., 2008).

2. Mass-Analyzed Threshold Ionization (MATI) Studies

Mass-analyzed threshold ionization (MATI) has been used to measure the vibrational spectra of halobenzene cations, including chloro- and fluoroiodobenzene analogs. This method provides detailed insights into the vibrational structures of these compounds (Kwon, Kim, & Kim, 2002).

3. Electrochemical Fluorination

Electrochemical fluorination of chlorobenzene, closely related to this compound, has been explored for producing fluorinated aromatic compounds. This method has yielded primary products such as 1-chloro-2-fluorobenzene and 1-chloro-4-fluorobenzene (Momota et al., 1995).

4. Microwave-Assisted Synthesis

Microwave irradiation has been employed to increase the reaction rate and efficiency in the synthesis of chloro-fluoronitrobenzene derivatives. Luo Jun (2007) demonstrated a significant enhancement in yield and selectivity for 3-chloro-4-fluoronitrobenzene synthesis under microwave conditions (Luo Jun, 2007).

5. Synthesis of Complex Organic Compounds

A novel synthesis of 2-chloro-4-fluoro-5-nitrobenzenesulfonyl chloride, a derivative of this compound, has been reported for the preparation of pesticides and other complex organic compounds. This synthesis utilizes a Schiemann reaction, oxychlorination, and nitration (Du et al., 2005).

6. Positron Emission Tomography (PET) Radiotracers

In the field of medical imaging, derivatives of this compound have been developed as radiotracers for Positron Emission Tomography (PET). The Stille reaction with 4-[(18)F]fluoroiodobenzene has been used to synthesize fluorine-18 labelled cyclooxygenase-2 (COX-2) inhibitors, which are significant for monitoring COX-2 expression (Wüst, Höhne, & Metz, 2005).

7. Molecular Interaction Studies

Studies have explored the solvation and reaction rates of chloro- and fluoro-substituted dinitrobenzenes, providing insights into molecular interactions and reaction mechanisms. Such research is vital in understanding the behaviors of molecules like this compound under various conditions (Alarcón-Espósito et al., 2015).

8. Development of Building Blocks for Research

The synthesis of fluoro- and chloro-derivatives, similar to this compound, has been used to create unique naphthalene derivatives. These compounds serve as building blocks for pharmaceutical or agricultural research, demonstrating the versatility of such halogenated compounds in synthetic chemistry (Masson & Schlosser, 2005).

9. Automated Radiosynthesis in Radiochemistry

Automated synthesis methods have been developed for creating no-carrier-added fluorine-18 labelled compounds, including derivatives of this compound. These methods are crucial in radiochemistry for producing high purity radiotracers for medical imaging (Way & Wuest, 2014).

10. Halocarbon-Hydrogen Bond Studies

Halocarbons, including chloro- and fluoro-substituted compounds similar to this compound, have been studied as hydrogen bond acceptors. This research provides insights into the interaction dynamics of halocarbons with hydrogen bonds, enhancing our understanding of molecular interactions in various chemical contexts (Robertson et al., 2018).

Safety and Hazards

2-Chloro-4-fluoroiodobenzene is harmful if swallowed and causes skin and eye irritation. It may also cause respiratory irritation. Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing face, hands and any exposed skin thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area.

Mechanism of Action

In general, halogenated aromatic compounds like 2-chloro-4-fluoro-1-iodobenzene can participate in various types of chemical reactions, including nucleophilic aromatic substitution and electrophilic aromatic substitution, among others . These reactions can lead to the formation of a wide variety of other compounds, which could potentially have biological activity.

As for the pharmacokinetics, the absorption, distribution, metabolism, and excretion (ADME) of a compound like 2-chloro-4-fluoro-1-iodobenzene would depend on factors such as its chemical properties, the route of administration, and the organism it’s administered to. For example, its solubility in water and other solvents, as well as its stability under various conditions, could affect its bioavailability .

The action environment, including factors like temperature, pH, and the presence of other substances, could also influence the compound’s action, efficacy, and stability. For example, some compounds are sensitive to light and need to be stored in the dark .

Biochemical Analysis

Biochemical Properties

2-Chloro-4-fluoroiodobenzene plays a role in biochemical reactions primarily as a building block for more complex molecules. It interacts with various enzymes and proteins during these reactions. For instance, it can be used in halogenation reactions where it interacts with halogenase enzymes. These interactions are typically characterized by the formation of covalent bonds between the halogen atoms of this compound and the active sites of the enzymes, leading to the modification of the enzyme’s activity .

Cellular Effects

The effects of this compound on cells and cellular processes are still under investigation. It is known to influence cell function by interacting with cell signaling pathways and gene expression. For example, it can affect the MAPK/ERK pathway, which is crucial for cell proliferation and differentiation. Additionally, this compound may alter cellular metabolism by interacting with metabolic enzymes, leading to changes in metabolite levels and energy production.

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules. It can inhibit or activate enzymes by binding to their active sites, leading to changes in their catalytic activity. For instance, it may inhibit enzymes involved in oxidative stress responses, thereby affecting the cell’s ability to manage reactive oxygen species . Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. It has been observed that the compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods, leading to a decrease in its efficacy . Long-term studies have shown that prolonged exposure to this compound can result in cumulative effects on cellular function, including alterations in cell growth and viability .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it may have minimal impact on the organism, while higher doses can lead to toxic effects. Studies have shown that high doses of this compound can cause adverse effects such as liver and kidney damage, as well as disruptions in normal metabolic processes . It is important to determine the appropriate dosage to minimize toxicity while achieving the desired biochemical effects.

Metabolic Pathways

This compound is involved in several metabolic pathways, including those related to halogenation and oxidative stress responses. It interacts with enzymes such as halogenases and oxidoreductases, which facilitate its incorporation into larger biomolecules or its breakdown into smaller metabolites. These interactions can affect metabolic flux and the levels of various metabolites within the cell.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. It can be taken up by cells via passive diffusion or active transport mechanisms, depending on its concentration and the presence of specific transporters . Once inside the cell, it may localize to specific compartments or organelles, influencing its activity and function .

Subcellular Localization

The subcellular localization of this compound is determined by its chemical properties and interactions with cellular components. It can be directed to specific compartments or organelles through targeting signals or post-translational modifications. For example, it may accumulate in the endoplasmic reticulum or mitochondria, where it can exert its biochemical effects . The localization of this compound within the cell can significantly impact its activity and function, influencing various cellular processes .